Cas no 921225-15-2 (3-2-oxo-2-(1-pyrrolidinyl)ethyl-1H-1,2,4-triazol-5-amine)

3-2-oxo-2-(1-pyrrolidinyl)ethyl-1H-1,2,4-triazol-5-amine is a specialized heterocyclic compound featuring a triazole core functionalized with an oxoethyl-pyrrolidinyl moiety. This structure imparts unique reactivity and potential biological activity, making it valuable in pharmaceutical and agrochemical research. The triazole-amine group enhances its ability to participate in hydrogen bonding and metal coordination, while the pyrrolidinyl substituent contributes to steric and electronic modulation. Its well-defined molecular architecture allows for precise modification, facilitating applications in drug discovery and material science. The compound's stability under standard conditions ensures reliable handling and storage, supporting its use in synthetic and mechanistic studies.
3-2-oxo-2-(1-pyrrolidinyl)ethyl-1H-1,2,4-triazol-5-amine structure
921225-15-2 structure
Product Name:3-2-oxo-2-(1-pyrrolidinyl)ethyl-1H-1,2,4-triazol-5-amine
CAS No:921225-15-2
MF:C8H13N5O
MW:195.221720457077
MDL:MFCD12827470
CID:744949
PubChem ID:45791191
Update Time:2025-05-21

3-2-oxo-2-(1-pyrrolidinyl)ethyl-1H-1,2,4-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(5-Amino-1H-1,2,4-triazol-3-yl)-1-(pyrrolidin-1-yl)ethanone
    • 2-(3-amino-1H-1,2,4-triazol-5-yl)-1-pyrrolidin-1-ylethanone
    • 3-[2-oxo-2-(1-pyrrolidinyl)ethyl]-1H-1,2,4-triazol-5-amine(SALTDATA: FREE)
    • Ethanone, 2-(5-amino-1H-1,2,4-triazol-3-yl)-1-(1-pyrrolidinyl)-
    • 921225-15-2
    • 3-[2-OXO-2-(1-PYRROLIDINYL)ETHYL]-1H-1,2,4-TRIAZOL-5-AMINE
    • AKOS006343804
    • CHEMBL4572481
    • 2-(5-amino-4H-1,2,4-triazol-3-yl)-1-(pyrrolidin-1-yl)ethan-1-one
    • CCG-317986
    • VS-11633
    • AKOS005660026
    • 2-(3-Amino-1H-1,2,4-triazol-5-yl)-1-(pyrrolidin-1-yl)ethan-1-one
    • WLB22515
    • DTXSID50672458
    • MFCD12827470
    • 3-2-oxo-2-(1-pyrrolidinyl)ethyl-1H-1,2,4-triazol-5-amine
    • MDL: MFCD12827470
    • Inchi: 1S/C8H13N5O/c9-8-10-6(11-12-8)5-7(14)13-3-1-2-4-13/h1-5H2,(H3,9,10,11,12)
    • InChI Key: PROBRELCROBMEG-UHFFFAOYSA-N
    • SMILES: O=C(CC1=NC(N)=NN1)N1CCCC1

Computed Properties

  • Exact Mass: 195.112
  • Monoisotopic Mass: 195.112
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87.9A^2
  • XLogP3: -0.4

3-2-oxo-2-(1-pyrrolidinyl)ethyl-1H-1,2,4-triazol-5-amine Pricemore >>

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Additional information on 3-2-oxo-2-(1-pyrrolidinyl)ethyl-1H-1,2,4-triazol-5-amine

Research Brief on 3-2-oxo-2-(1-pyrrolidinyl)ethyl-1H-1,2,4-triazol-5-amine (CAS: 921225-15-2): Recent Advances and Applications

The compound 3-2-oxo-2-(1-pyrrolidinyl)ethyl-1H-1,2,4-triazol-5-amine (CAS: 921225-15-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole and pyrrolidine moieties, exhibits promising pharmacological properties, particularly in the context of enzyme inhibition and receptor modulation. Recent studies have explored its potential as a therapeutic agent, focusing on its mechanism of action, pharmacokinetics, and synthetic pathways.

One of the key areas of investigation has been the compound's role as a selective inhibitor of specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-2-oxo-2-(1-pyrrolidinyl)ethyl-1H-1,2,4-triazol-5-amine effectively targets cyclooxygenase-2 (COX-2) with minimal off-target effects, suggesting its potential as a novel anti-inflammatory agent. The study utilized molecular docking simulations and in vitro assays to validate its binding affinity and inhibitory activity, paving the way for further preclinical evaluations.

In addition to its anti-inflammatory properties, recent research has highlighted the compound's potential in oncology. A collaborative study between academic and industrial researchers, published in Bioorganic & Medicinal Chemistry Letters, reported that derivatives of 3-2-oxo-2-(1-pyrrolidinyl)ethyl-1H-1,2,4-triazol-5-amine exhibit potent activity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study emphasized the compound's ability to induce apoptosis via mitochondrial pathways, offering a new avenue for targeted cancer therapy.

The synthetic accessibility of 3-2-oxo-2-(1-pyrrolidinyl)ethyl-1H-1,2,4-triazol-5-amine has also been a focal point of recent research. A 2024 paper in Organic Process Research & Development detailed an optimized, scalable synthesis route that improves yield and reduces production costs. This advancement is critical for facilitating large-scale production and subsequent clinical trials, addressing one of the major challenges in transitioning from bench to bedside.

Despite these promising developments, challenges remain, particularly in understanding the compound's long-term safety profile and metabolic stability. Ongoing pharmacokinetic studies aim to elucidate its bioavailability and potential drug-drug interactions, which will be pivotal for its eventual clinical application. Furthermore, researchers are exploring structural modifications to enhance its efficacy and reduce any adverse effects.

In conclusion, 3-2-oxo-2-(1-pyrrolidinyl)ethyl-1H-1,2,4-triazol-5-amine (CAS: 921225-15-2) represents a versatile and promising candidate in the realm of drug discovery. Its dual applications in inflammation and oncology, coupled with recent advancements in synthesis, underscore its potential to address unmet medical needs. Future research will likely focus on translational studies to bridge the gap between laboratory findings and therapeutic applications.

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